Cas no 58193-25-2 (A'-Neogammaceran-29-ol,acetate, (22S)- (9CI))

A'-Neogammaceran-29-ol,acetate, (22S)- (9CI) structure
58193-25-2 structure
Product Name:A'-Neogammaceran-29-ol,acetate, (22S)- (9CI)
CAS No:58193-25-2
MF:C32H54O2
MW:470.769970417023
CID:383929
PubChem ID:441680
Update Time:2025-04-19

A'-Neogammaceran-29-ol,acetate, (22S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • A'-Neogammaceran-29-ol,acetate, (22S)- (9CI)
    • 2-[(3S,3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-3-yl]propyl acetate
    • Q27106880
    • SCHEMBL15994766
    • DTXSID00331609
    • 58193-25-2
    • dryocrassyl acetate
    • CHEBI:5760
    • C08627
    • (22R)-hopan-30-yl acetate
    • Hopane-29-acetate
    • hopane-30-yl acetate
    • LMPR04000003
    • hopan-29-ol acetate
    • dryocrassol acetate
    • (22S)-moretan-29-ol acetate
    • Inchi: 1S/C32H54O2/c1-21(20-34-22(2)33)23-12-17-29(5)24(23)13-18-31(7)26(29)10-11-27-30(6)16-9-15-28(3,4)25(30)14-19-32(27,31)8/h21,23-27H,9-20H2,1-8H3/t21?,23-,24+,25+,26-,27-,29+,30+,31-,32-/m1/s1
    • InChI Key: QSIMBUYUBYRBSU-ALPBESCQSA-N
    • SMILES: O(C(C)=O)CC(C)[C@H]1CC[C@@]2(C)[C@H]1CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]12C

Computed Properties

  • Exact Mass: 470.412
  • Monoisotopic Mass: 470.412
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 816
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.8
  • Topological Polar Surface Area: 26.3Ų
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